![molecular formula C10H19NO3 B574216 tert-butyl N-(4-oxopentan-2-yl)carbamate CAS No. 193635-07-3](/img/structure/B574216.png)
tert-butyl N-(4-oxopentan-2-yl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-butyl N-(4-oxopentan-2-yl)carbamate” is a chemical compound with the CAS Number: 193635-07-3 . It has a molecular weight of 201.27 . The IUPAC name for this compound is tert-butyl 4-oxopentan-2-ylcarbamate . The physical form of this compound is liquid .
Synthesis Analysis
The synthesis of tert-butyl carbamates like “this compound” can be conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H19NO3/c1-7(6-8(2)12)11-9(13)14-10(3,4)5/h7H,6H2,1-5H3,(H,11,13) . The InChI Key is LINWYTPTURMUAO-UHFFFAOYSA-N .Chemical Reactions Analysis
The Boc group in “this compound” is stable towards most nucleophiles and bases . Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible . tert-Butyl carbamates are cleaved under anhydrous acidic conditions with the production of tert-butyl cations .Physical and Chemical Properties Analysis
“this compound” is a liquid . It is stored at a temperature of 4°C . The compound has a molecular weight of 201.27 .Scientific Research Applications
Synthesis and Chemical Properties
- Tert-butyl N-(4-oxopentan-2-yl)carbamate is utilized in the synthesis of epoxyketone, a key intermediate in the production of carfilzomib, with bioinspired manganese complexes catalyzing the epoxidation reaction (Qiu, Xia, & Sun, 2019).
- The compound serves as an intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, as evidenced by the crystal structure of its cyclopentane derivative (Ober, Marsch, Harms, & Carell, 2004).
- It is involved in the formation of isomorphous crystal structures in chlorodiacetylene and iododiacetylene derivatives through hydrogen and halogen bonds (Baillargeon, Rahem, Caron-Duval, et al., 2017).
Catalysis and Synthetic Applications
- The compound is prepared via a high-yielding synthesis method involving chiral inversion, highlighting its application in industry for simplicity and cost efficiency (Li, Mei, Gao, et al., 2015).
- It is used in the photoredox-catalyzed amination of o-hydroxyarylenaminones, demonstrating its role in the assembly of 3-aminochromones under mild conditions (Wang, Zheng, Qian, et al., 2022).
- The compound is synthesized as an intermediate of the natural product jaspine B, showcasing its relevance in the synthesis of biologically active compounds (Tang, Liu, Qin, et al., 2014).
Structural and Crystallographic Studies
- This compound is analyzed for its crystal packing and hydrogen bonding, contributing to the understanding of molecular architecture in carbamate derivatives (Das, Chattopadhyay, Hazra, et al., 2016).
- It is also used in the preparation and study of Diels‐Alder reactions, highlighting its role in the synthesis of complex organic compounds (Padwa, Brodney, & Lynch, 2003).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-(4-oxopentan-2-yl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3/c1-7(6-8(2)12)11-9(13)14-10(3,4)5/h7H,6H2,1-5H3,(H,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LINWYTPTURMUAO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)C)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
193635-07-3 |
Source
|
Record name | tert-butyl N-(4-oxopentan-2-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.